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Compound of Interest

Compound Name: Chloromethyl chlorosulfate

Cat. No.: B1222403

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical intermediates like chloromethyl chlorosulfate are paramount to
ensuring laboratory safety and environmental compliance. This guide provides essential, step-
by-step procedural information for the safe disposal of chloromethyl chlorosulfate, building
on a foundation of secure laboratory practices.

Immediate Safety and Handling Protocols

Chloromethyl chlorosulfate is a corrosive, oxidizing, and highly toxic substance that is fatal if
inhaled and causes severe skin burns and eye damage.[1][2][3][4] It is also sensitive to heat
and moisture.[1] Therefore, strict adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Always handle chloromethyl chlorosulfate in a well-
ventilated area or under a chemical fume hood.[2] A comprehensive PPE ensemble is
mandatory and includes:

o Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[1]

o Hand Protection: Handle with gloves, inspecting them before use. Use proper glove removal
technique to avoid skin contact.[1]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1222403?utm_src=pdf-interest
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/656682?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/49715-04-0.html
https://www.dcfinechemicals.com/en/products/pharma/chloromethyl-chlorosulfate-detail/
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/656682?userType=undefined
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/656682?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Respiratory Protection: In case of inadequate ventilation or potential for inhalation, wear a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3]

Storage and Handling:

Keep containers tightly closed in a dry, well-ventilated place.[1]

Opened containers must be carefully resealed and kept upright to prevent leakage.[1]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[1][5]

Quantitative Data Summary

While detailed experimental protocols for disposal are not publicly available due to the
hazardous nature of the substance, the following table summarizes key properties and
classifications essential for its safe management.
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Property/Parameter Value/information Source
CAS Number 49715-04-0 [11[21[41[5][6]
UN Number 3093 (DOT/IMDG/IATA) / 1760  [1][4][5]

Proper Shipping Name

Corrosive liquids, oxidizing,
n.o.s. (Chloromethyl

chlorosulphate)

[1]

Hazard Class

8 (Corrosive), 5.1 (Oxidizing)

[1]

Packing Group

[1]

PJIBIHXWYDMFGCV-

InChl Key [6]
UHFFFAOYSA-N

Molecular Weight 165 g/mol [41[6]

Appearance Colorless or yellow liquid [7]
Soluble in dimethyl sulfoxide,

- methanol, dichloromethane,

Solubility _ [7]
ethyl acetate. Reacts with
water (hydrolysis).

Stability Moisture and heat sensitive.[1]

Incompatible Materials

Bases, strong oxidizing
agents, alcohols, metals,

strong acids.[2]

Disposal Procedure

The primary method for the disposal of chloromethyl chlorosulfate is through a licensed

professional waste disposal service.[1] The recommended procedure involves chemical

incineration.[1] It is crucial not to dispose of this chemical via drains or standard waste streams.

[1]

Step-by-Step Disposal Guidance:
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o Containment: Ensure the waste chloromethyl chlorosulfate is stored in a suitable, closed,
and properly labeled container.

» Contact Professionals: Arrange for disposal with a licensed professional waste disposal
company.[1] Provide them with the Safety Data Sheet (SDS) for chloromethyl
chlorosulfate.

o Professional Treatment: The disposal company will typically employ one of the following
methods:

o Incineration: The material may be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Neutralization (Hydrolysis): Although less commonly detailed for bulk disposal,
chloromethyl chlorosulfate undergoes hydrolysis.[7] A potential, expert-supervised
treatment could involve slow addition to a stirred, basic solution (e.g., sodium hydroxide,
pH >12) to hydrolyze it into less toxic sulfates and chlorides.[6] This should only be
performed by trained professionals with appropriate monitoring and off-gas treatment.

Disposal of Contaminated Materials: Any materials, such as gloves, absorbent pads, or
containers that have come into contact with chloromethyl chlorosulfate, should be treated as
hazardous waste and disposed of as unused product.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of chloromethyl chlorosulfate.
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Start: Chloromethyl Chlorosulfate Waste Generated

Ensure Full PPE is Worn

Assess Contamination Level and Quantity

Minor Significant

Small Spill or Residue Bulk Waste or Unused Product

Absorb with Inert Material

Ensure Waste is in a Secure, Labeled, and Closed Container

Place in a Suitable, Closed Container for Hazardous Waste

Contact Licensed Professional Waste Disposal Service

Provide SDS to Disposal Company

Arrange for Professional Collection and Transport

End: Waste Disposed of via Chemical Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of chloromethyl chlorosulfate.
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By adhering to these stringent safety and disposal protocols, laboratories can mitigate the
significant risks associated with chloromethyl chlorosulfate, ensuring a safe working
environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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